Cas no 833445-96-8 (Adenosine, 8-[(1E)-2-phenylethenyl]-)

• Product Name: Adenosine, 8-[(1E)-2-phenylethenyl]-
• CAS No: 833445-96-8
• MF: C₁₈H₁₉N₅O₄
• MW: 369.374563455582
• CID: 673483
• PubChem ID: 23250821
• Update Time: 2025-04-19

Adenosine, 8-[(1E)-2-phenylethenyl]- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 8-[(1E)-2-phenylethenyl]-
• (2R,3R,4S,5R)-2-[6-amino-8-(2-phenylethenyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-(6-Amino-8-((E)-styryl)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 833445-96-8
• (2R,3R,4S,5R)-2-{6-amino-8-[(1E)-2-phenylethenyl]-9H-purin-9-yl}-5-(hydroxymethyl)oxolane-3,4-diol

• Inchi： 1S/C18H19N5O4/c19-16-13-17(21-9-20-16)23(18-15(26)14(25)11(8-24)27-18)12(22-13)7-6-10-4-2-1-3-5-10/h1-7,9,11,14-15,18,24-26H,8H2,(H2,19,20,21)/b7-6+/t11-,14-,15-,18-/m1/s1
• InChI Key： DAEQZRXRIPKCPU-HGBQRMJASA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(/C=C/C2C=CC=CC=2)=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 369.14370410g/mol
• Monoisotopic Mass: 369.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 140Ų